Cas no 1635389-46-6 (1,3-Dichloro-5-iodo-2-isopropoxybenzene)

• Product Name: 1,3-Dichloro-5-iodo-2-isopropoxybenzene
• CAS No: 1635389-46-6
• MF: C₉H₉Cl₂IO
• MW: 330.98
• CID: 5076140
• Update Time: 2026-03-01

1,3-Dichloro-5-iodo-2-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-5-iodo-2-isopropoxybenzene

• Inchi： 1S/C9H9Cl2IO/c1-5(2)13-9-7(10)3-6(12)4-8(9)11/h3-5H,1-2H3
• InChI Key： KZCWOVOPAUNILA-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(I)=CC=1Cl)Cl)C(C)C

Additional information on 1,3-Dichloro-5-iodo-2-isopropoxybenzene

1,3-Dichloro-5-iodo-2-isopropoxybenzene: A Comprehensive Overview

1,3-Dichloro-5-iodo-2-isopropoxybenzene, also known by its CAS number 1635389-46-6, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the family of aromatic compounds and is characterized by its substituted benzene ring with chlorine, iodine, and isopropoxy groups. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 1,3-dichloro-5-iodo-2-isopropoxybenzene consists of a benzene ring with three substituents: two chlorine atoms at the 1 and 3 positions, an iodine atom at the 5 position, and an isopropoxy group (-OCH(CH3)2) at the 2 position. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its reactivity and functionality. Recent studies have highlighted the importance of such substituted aromatic compounds in drug design due to their potential to modulate biological activities through specific interactions with target proteins.

One of the most notable applications of 1,3-dichloro-5-iodo-2-isopropoxybenzene is in the field of medicinal chemistry. Researchers have explored its use as an intermediate in the synthesis of bioactive molecules, particularly those targeting complex diseases such as cancer and neurodegenerative disorders. For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines. The iodine substituent in particular has been shown to enhance the compound's ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems.

In addition to its pharmaceutical applications, 1,3-dichloro-5-iodo-2-isopropoxybenzene has found utility in agrochemicals. Its ability to act as a precursor in the synthesis of herbicides and fungicides has been extensively studied. A recent breakthrough reported in Chemical Reviews highlighted how this compound can be modified to improve selectivity towards specific plant pathogens while minimizing environmental impact. This development underscores its importance in sustainable agriculture practices.

The synthesis of 1,3-dichloro-5-iodo-2-isopropoxybenzene typically involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the electrophilic substitution of bromobenzene derivatives with appropriate directing groups. The use of palladium-catalyzed coupling reactions has emerged as a highly efficient method for introducing the iodine substituent at the 5 position. This methodology not only enhances yield but also ensures high purity levels necessary for downstream applications.

The physical properties of 1,3-dichloro-5-iodo-2-isopropoxybenzene, including its melting point (approximately 140°C) and boiling point (around 400°C), make it suitable for various industrial processes. Its solubility in organic solvents such as dichloromethane and THF further facilitates its use in large-scale chemical manufacturing. Recent advancements in green chemistry have led to the development of more eco-friendly synthesis routes for this compound, reducing waste generation and energy consumption.

In conclusion, 1,3-dichloro-5-iodo-2-isopropoxybenzene, CAS number 1635389466, stands out as a versatile compound with significant potential across multiple industries. Its unique chemical structure and functional groups continue to drive innovative research aimed at unlocking new applications. As scientific understanding deepens, this compound is expected to play an even more pivotal role in advancing modern medicine and sustainable technologies.